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Compound of Interest

Compound Name: Pkm2-IN-5

Cat. No.: B15574866 Get Quote

Essential Safety and Handling Guide for Pkm2-IN-5
Disclaimer: No specific Safety Data Sheet (SDS) for Pkm2-IN-5 (CAS No. 904457-46-1) was

publicly available at the time of this writing. The following information is compiled from safety

data for similar compounds, including other PKM2 modulators and general protein kinase

inhibitors. It is imperative to obtain the specific SDS from your supplier before handling this

compound and to conduct a thorough risk assessment. The guidance provided here is for

informational purposes and should not replace the specific instructions from a certified SDS.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pkm2-IN-5. Adherence to these

procedures is critical for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper personal protective equipment and engineering controls are the first line of defense

against potential exposure to Pkm2-IN-5.
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Control Type Specification

Ventilation

Work in a well-ventilated area, preferably a

certified chemical fume hood, to minimize

inhalation of dust or aerosols.[1]

Eye Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2]

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile) to prevent skin contact.[1]

Body Protection
Wear a lab coat or other protective clothing to

prevent skin exposure.[1]

Respiratory Protection

If working outside of a fume hood or if dust

formation is likely, use a NIOSH-approved

respirator.

Operational Plan: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Pkm2-IN-5 and to ensure

the safety of laboratory personnel.
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Procedure Guideline

Handling

Avoid direct contact with skin, eyes, and

clothing.[1] Prevent the formation of dust and

aerosols.[1] Do not ingest or inhale the

compound.[1] Wash hands thoroughly after

handling.[2]

Storage

Store in a tightly sealed container in a freezer,

as recommended for similar compounds.[1]

Keep away from heat, sparks, and open flames.

[1]

Spill Response

In case of a spill, ensure adequate ventilation

and wear appropriate PPE.[1] Sweep up solid

spills carefully to avoid creating dust and place

in a sealed container for disposal.[2]

Disposal Plan
Dispose of Pkm2-IN-5 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste.

Contact your institution's environmental health

and safety (EHS) office for specific guidance.

Contaminated Materials

Any materials that have come into contact with

Pkm2-IN-5 (e.g., gloves, pipette tips, containers)

should be considered hazardous waste and

disposed of accordingly.

Container Labeling

Clearly label all waste containers with

"Hazardous Waste" and the full chemical name

"Pkm2-IN-5".[1]
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Understanding the Role of PKM2 in Cellular
Processes
Pyruvate kinase M2 (PKM2) is a key enzyme in glycolysis that is highly expressed in cancer

cells and plays a central role in metabolic reprogramming.[3] Understanding its function and

regulation is crucial for researchers working with PKM2 inhibitors like Pkm2-IN-5.

PKM2 and the Warburg Effect
The diagram below illustrates the pivotal role of PKM2 in the Warburg effect, where cancer

cells favor aerobic glycolysis over oxidative phosphorylation. The less active dimeric form of

PKM2 slows down the final step of glycolysis, leading to the accumulation of upstream

glycolytic intermediates that are then shunted into anabolic pathways to support cell

proliferation.[3]
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Caption: PKM2's role in diverting glycolytic intermediates to anabolic pathways.

Allosteric Regulation of PKM2
PKM2 activity is allosterically regulated, primarily through its oligomeric state. The enzyme

exists in equilibrium between a highly active tetrameric form and a less active dimeric form.[4]

Fructose-1,6-bisphosphate (FBP), an upstream glycolytic intermediate, promotes the formation

of the active tetramer, while binding of phosphotyrosine-containing proteins favors the inactive

dimer.[3]
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Caption: Allosteric regulation of PKM2 between its dimeric and tetrameric states.

Non-Glycolytic Functions of Nuclear PKM2
Beyond its metabolic role in the cytoplasm, the dimeric form of PKM2 can translocate to the

nucleus, where it acts as a protein kinase and a transcriptional co-activator to promote tumor

growth.[5]
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Caption: Nuclear functions of dimeric PKM2 as a protein kinase and transcriptional co-activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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